2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane
Catalog No.
S6598954
CAS No.
2088942-76-9
M.F
C17H16F6N2O4
M. Wt
426.31 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane](/img/structure-2d/800/S6598954.png)
Content Navigation
CAS Number
2088942-76-9
Product Name
2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane
IUPAC Name
4-[2-[4-amino-3-(trifluoromethoxy)phenoxy]propan-2-yloxy]-2-(trifluoromethoxy)aniline
Molecular Formula
C17H16F6N2O4
Molecular Weight
426.31 g/mol
InChI
InChI=1S/C17H16F6N2O4/c1-15(2,26-9-3-5-11(24)13(7-9)28-16(18,19)20)27-10-4-6-12(25)14(8-10)29-17(21,22)23/h3-8H,24-25H2,1-2H3
InChI Key
JXVNGZHLTGLARA-UHFFFAOYSA-N
SMILES
CC(C)(OC1=CC(=C(C=C1)N)OC(F)(F)F)OC2=CC(=C(C=C2)N)OC(F)(F)F
Canonical SMILES
CC(C)(OC1=CC(=C(C=C1)N)OC(F)(F)F)OC2=CC(=C(C=C2)N)OC(F)(F)F
The exact mass of the compound 2,2-Bis[4-amino-3-(trifluoromethoxy)phenyl]propane is 426.10142597 g/mol and the complexity rating of the compound is 487. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
XLogP3
5.3
Hydrogen Bond Acceptor Count
12
Hydrogen Bond Donor Count
2
Exact Mass
426.10142597 g/mol
Monoisotopic Mass
426.10142597 g/mol
Heavy Atom Count
29
Dates
Last modified: 11-23-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:4773-96-0
Molecular Formula:C19H18O11
Molecular Weight:422.3 g/mol
Availability:
In Stock
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:1360460-82-7
Molecular Formula:C23H24Cl2FN3O3
Molecular Weight:480.4 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:280-74-0
Molecular Formula:C7H14N2
Molecular Weight:126.2 g/mol
Availability:
In Stock
